Cas no 1287218-75-0 (5-Nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine)

• Product Name: 5-Nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine
• CAS No: 1287218-75-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD14666509
• CID: 4692978
• Update Time: 2025-05-25

5-Nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine

• MDL： MFCD14666509
• Inchi： 1S/C10H12N2O4/c13-12(14)8-1-2-10(11-7-8)16-9-3-5-15-6-4-9/h1-2,7,9H,3-6H2
• InChI Key： HQWWLSRDRDCTLE-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2
• Topological Polar Surface Area: 77.2

Additional information on 5-Nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine

5-Nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine: A Comprehensive Overview

5-Nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine (CAS No. 1287218-75-0) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a nitro group at the 5-position of the pyridine ring and a tetrahydrofuran-derived substituent at the 2-position. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The pyridine ring in 5-nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine serves as the central aromatic structure, while the nitro group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. The tetrahydrofuran moiety, derived from tetrahydro-2H-pyran, adds a cyclic ether functionality, which can influence solubility, stability, and bioavailability. These features make this compound a promising candidate for drug design, particularly in the development of bioactive molecules with specific pharmacological profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine through multi-step reactions involving nucleophilic substitutions and coupling reactions. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern catalytic systems and green chemistry principles. These developments underscore the importance of this compound as a versatile building block in organic synthesis.

In terms of biological activity, 5-nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine has shown potential as an inhibitor of certain enzymes and receptors. Studies have demonstrated its ability to modulate cellular signaling pathways, making it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. The compound's selectivity and potency are currently under investigation using advanced biochemical assays and computational modeling techniques.

The structural versatility of 5-nitro-2-(tetrahydro-2H-pyran-4-yloxy)pyridine also extends to its applications in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers are investigating its potential use in catalysis, sensing technologies, and the development of novel materials with tailored electronic properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of 5-nitro-2-(tetrahydrofuran moiety)-substituted pyridines is crucial for sustainable chemical practices. Recent studies have focused on evaluating their biodegradability under various conditions, ensuring that their use aligns with eco-friendly principles.

In conclusion, 5-nitro-2-(tetrahydrofuran-substituted pyridine) (CAS No. 1287218750) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with ongoing research into its synthesis, biological activity, and environmental impact, positions it as a key molecule for future innovations in science and technology.